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Oxo-(E)-2-hexenal
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CAS No.: 2492-43-5

Cat. No.: S631937

The following diagram outlines the core one-step synthesis pathway:

Synthesis of 4-Oxo-(E)-2-hexenal

2-Ethylfuran 4-0X0-(E)—2-hexenaD

Click to download full resolution via product page

Detailed Experimental Protocol

The synthesis is adapted from the method described by Moreira & Millar (2005) [1].

Reaction Setup and Procedure

¢ Reaction: Dissolve 2-ethylfuran in an aqueous organic solvent system. Add N-bromosuccinimide
(NBS) to the reaction mixture. The specific quantities and concentrations of the reagents were not
detailed in the available sources [1].

e Stirring: Stir the mixture vigorously to ensure efficient contact between the phases until the reaction
is complete, as monitored by TLC or other appropriate analytical methods.

e Work-up: Upon reaction completion, extract the agueous mixture with a water-immiscible organic
solvent (e.qg., dichloromethane or ethyl acetate).
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e Purification: Dry the combined organic extracts over anhydrous sodium sulfate (Na=S0Oa), filter, and
concentrate the filtrate under reduced pressure.

¢ |solation: Purify the crude product, obtained as a light yellow to brown liquid, using techniques such
as column chromatography or distillation. The reported boiling point is 100 °C at 5 Torr [2].

Chemical Properties & Data

For your reference, here are the key identifiers and physical properties of the starting material and the target

product.

Table 1: Chemical Properties of 2-Ethylfuran and 4-Oxo-(E)-2-hexenal

Property 2-Ethylfuran [3] [4] 4-Oxo0-(E)-2-hexenal [2]
CAS Number 3208-16-0 2492-43-5

Molecular Formula CesHsO CeHsO2

Molecular Weight 96.13 g/mol 112.13 g/mol

Physical Form Clear, colorless to yellow liquid Light yellow to brown liquid
Boiling Point 92-93 °C at 768 mmHg 100 °C at 5 Torr

Density 0.912 g/mL at 25 °C 0.969 g/cm3 (Predicted)
Safety Highly flammable (H225); Air sensitive Warning (H302, H312, H332)

Applications and Context

e Utility: This synthesis is valued for providing ready access to 4-oxo-(E)-2-hexenal for research
purposes [1].

¢ Biological Significance: This compound is a mutagen formed by the peroxidation of omega-3
fats and demonstrates antibacterial activity [2]. It is also a known component of the defensive
secretions and pheromones of true bugs (Hemiptera) [1] [5].
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Critical Experimental Notes

e Parameter Gaps: The original publication is a short communication, so crucial parameters like
reaction temperature, time, molar ratios of starting material to NBS, exact solvent system, and
reaction yield are not specified [1].

e Safety Considerations:

o 2-Ethylfuran is highly flammable and air-sensitive, requiring handling under an inert
atmosphere and away from ignition sources [3] [4].

o The hazard statements for 4-oxo-(E)-2-hexenal indicate potential health risks upon ingestion,
skin contact, or inhalation (H302, H312, H332). Consult its Safety Data Sheet (SDS) before use

[2].

Recommendations for Protocol Development

To implement this synthesis, you will likely need to optimize the reaction conditions. Consider the following
steps:

e Parameter Scouting: Systemically vary and optimize key parameters such as solvent (e.g.,
acetone/water or THF/water), reaction temperature (0°C to room temperature), and the molar
equivalence of NBS.

¢ Reaction Monitoring: Use thin-layer chromatography (TLC) or GC-MS to monitor reaction progress
and confirm the identity of the product.

e Literature Review: Conduct a broader literature search for "furan ring-opening with NBS" to find
more detailed general procedures that can be adapted for this specific synthesis.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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